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Compound of Interest

Compound Name: Bradanicline

Cat. No.: B1262859 Get Quote

Essential Safety and Handling Guide for
Bradanicline
This guide provides crucial safety and logistical information for the handling and disposal of

Bradanicline (CAS No. 639489-84-2), a selective α7 nicotinic acetylcholine receptor (nAChR)

agonist. The following protocols are designed to ensure the safety of researchers, scientists,

and drug development professionals in a laboratory setting.

Chemical and Physical Properties

Property Value

Synonyms TC-5619

Formula C22H23N3O2

Molecular Weight 361.44

CAS Number 639489-84-2

Hazard Identification and Classification
Bradanicline presents potential hazards that require careful management. According to

available Safety Data Sheets (SDS), there are differing classifications. One source indicates it

is not a hazardous substance, while another classifies it as follows:
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Acute Oral Toxicity: Category 4 (Harmful if swallowed)[1][2]

Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life)[1][2]

Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects)[1]

Due to the potential for harm, it is imperative to handle Bradanicline with appropriate

precautions.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Bradanicline to minimize exposure risk.

PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate or when handling powders.

Engineering Controls
Proper laboratory ventilation is essential to control exposure.

Control Specification

Ventilation
Ensure adequate ventilation. Use only in areas

with appropriate exhaust ventilation.

Safety Equipment
An accessible safety shower and eye wash

station must be available.

Standard Operating Procedures
Handling and Storage
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Adherence to these procedures will ensure the stability of the compound and the safety of

laboratory personnel.

Safe Handling: Avoid contact with skin and eyes, and prevent inhalation of dust or aerosols.

Do not eat, drink, or smoke in areas where Bradanicline is handled. Wash hands thoroughly

after handling.

Storage: Keep the container tightly sealed in a cool, well-ventilated area. For long-term

stability, store at -20°C as a powder or -80°C in a solvent. Protect from direct sunlight and

sources of ignition.

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.

Disposal Plan

Bradanicline is very toxic to aquatic life with long-lasting effects. Therefore, proper disposal is

critical to prevent environmental contamination.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant. Do

not allow the product to enter drains or water courses.

Contaminated Material: Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose of contaminated material according to regulations.

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.

Skin Contact

Rinse the affected skin area thoroughly with

large amounts of water. Remove contaminated

clothing and shoes. Call a physician.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.

Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the spilled material

away from drains and water courses.

Absorb: For liquid spills, absorb the solution with a finely-powdered, liquid-binding material

such as diatomite or universal binders. For solid spills, carefully sweep or scoop up the

material.

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.

Dispose: Collect all contaminated materials in a sealed container and dispose of it as

hazardous waste according to institutional and regulatory guidelines.
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Caption: Workflow for responding to a Bradanicline spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1262859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

